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Compound of Interest

Compound Name: (R)-FT709

Cat. No.: B10855309 Get Quote

For researchers and scientists handling (R)-FT709, a potent and selective USP9X inhibitor,

ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and step-by-step procedures for the

safe disposal of (R)-FT709, aligning with general laboratory chemical waste management

principles.

Hazard Profile of (R)-FT709
(R)-FT709, with CAS Number 2413991-74-7, is classified with the following hazards:

Harmful if swallowed.[1][2]

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1]

Due to these potential health risks, (R)-FT709 must be handled with care and disposed of as

hazardous chemical waste.

Quantitative Data Summary
Specific quantitative limits for the disposal of (R)-FT709, such as permissible concentrations for

drain disposal, are not publicly available. Standard laboratory practice for compounds with this
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hazard profile dictates that they should not be disposed of down the drain.[3][4] All waste

containing (R)-FT709 should be collected and managed by a licensed hazardous waste

disposal service.

Parameter Value Source

CAS Number 2413991-74-7 [1][2][5]

Molecular Formula C₂₃H₂₂N₄O₇S [2][5]

Molecular Weight 498.5 g/mol [2][5]

Disposal Recommendation
Treat as hazardous chemical

waste.
Based on hazard classification.

Drain Disposal Not Recommended.
General laboratory safety

guidelines.[3][4]

Incineration

A potential disposal method for

solvent waste containing this

compound, to be handled by a

licensed facility.

General laboratory safety

guidelines.[6]

Experimental Protocols: Waste Management
Workflow
The proper disposal of (R)-FT709 follows a standard workflow for managing hazardous

laboratory chemicals. This involves segregation, containment, labeling, and transfer to a

designated waste management facility.

Step-by-Step Disposal Procedure:
Segregation:

Do not mix (R)-FT709 waste with non-hazardous waste.

Segregate solid waste (e.g., contaminated personal protective equipment (PPE), weigh

boats, and vials) from liquid waste (e.g., solutions in DMSO or methanol).[6]
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Keep (R)-FT709 waste separate from incompatible chemicals to prevent dangerous

reactions.[7]

Containment:

Use chemically compatible, leak-proof containers for waste collection.[8] The original

product container, if empty, can be used.

Ensure containers are securely sealed to prevent spills or vaporization.[7]

For liquid waste, use a secondary containment bin to mitigate spills.[8]

Labeling:

Clearly label all waste containers with the words "Hazardous Waste."[7]

The label must include the full chemical name: (2S)-1-[5-[(2,3-dihydro-1,4-dioxino[2,3-

b]pyridin-7-yl)sulfonyl]-3,4,5,6-tetrahydropyrrolo[3,4-c]pyrrol-2(1H)-yl]-2-hydroxy-2-(2-

methyl-4-benzoxazolyl)-ethanone, or at minimum "(R)-FT709".[1][5]

Indicate the primary hazards (e.g., "Toxic," "Irritant").[7]

Note the concentration and composition of the waste.

Mark the date when the container was first used for waste accumulation and the date it

was sealed.[7]

Storage:

Store waste containers in a designated, well-ventilated satellite accumulation area within

the laboratory.[7]

The storage area should be away from heat sources and direct sunlight.

Ensure the storage area is secure and accessible only to authorized personnel.

Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10855309?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b10855309?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/39971m.pdf
https://www.caymanchem.com/product/39971/ft709
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arrange for the collection of the hazardous waste by your institution's environmental health

and safety (EHS) office or a licensed chemical waste disposal contractor.

Follow all institutional and local regulations for waste pickup and disposal.[2][9]

Do not attempt to treat or neutralize the chemical waste unless you are trained and

equipped to do so and it is part of an approved protocol.

Emergency Procedures for Spills:
In case of a spill, evacuate the immediate area.

Wear appropriate PPE, including gloves, safety goggles, and a lab coat.

For small spills, absorb the material with an inert absorbent material (e.g., sand, diatomite).

[10]

Collect the absorbed material into a sealed container and label it as hazardous waste.

For large spills, contact your institution's EHS or emergency response team immediately.

Logical Workflow for (R)-FT709 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (R)-FT709.
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Generation of
(R)-FT709 Waste

Is waste mixed with
other chemicals?
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by physical state (solid/liquid)

and from incompatible chemicals.

Yes

Contain Solid Waste
in a labeled, sealed,

chemically compatible container.

No (Solid)
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leak-proof container with
secondary containment.

No (Liquid)

Solid Liquid

Label container:
'Hazardous Waste'

Chemical Name
Hazards

Date

Store in designated
Satellite Accumulation Area.

Arrange for pickup by
EHS or licensed waste

disposal service.

Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of (R)-FT709 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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